Cas no 2224-39-7 (2-Octanol, 1-nitro-)

2-Octanol, 1-nitro- structure
2-Octanol, 1-nitro- structure
Product Name:2-Octanol, 1-nitro-
CAS No:2224-39-7
MF:C8H17NO3
MW:175.225482702255
CID:282843
PubChem ID:95551
Update Time:2025-04-19

2-Octanol, 1-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanol, 1-nitro-
    • 1-nitrooctan-2-ol
    • (+-)-1-nitro-octan-2-ol
    • (+-)-1-Nitro-octanol-(2)
    • 1-nitro-2-octanol
    • 1-nitro-octan-2-ol
    • 1-Nitro-octanol-(2)
    • 2-Hydroxy-1-nitro-octan
    • AC1L3UKO
    • AC1Q21TA
    • AR-1C4857
    • CTK1A6562
    • NSC19563
    • NSC 19563
    • NSC-19563
    • 2-hydroxynitro octane
    • 2224-39-7
    • SCHEMBL10947381
    • Inchi: 1S/C8H17NO3/c1-2-3-4-5-6-8(10)7-9(11)12/h8,10H,2-7H2,1H3
    • InChI Key: UHUZCPVKBAPSSA-UHFFFAOYSA-N
    • SMILES: OC(C[N+](=O)[O-])CCCCCC

Computed Properties

  • Exact Mass: 175.12091
  • Monoisotopic Mass: 175.120843
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.023
  • Boiling Point: 275.1°C at 760 mmHg
  • Flash Point: 115.1°C
  • Refractive Index: 1.456
  • PSA: 63.37
  • LogP: 2.11760
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